Cas no 1310421-29-4 (4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)-)

• Product Name: 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)-
• CAS No: 1310421-29-4
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5273427
• Update Time: 2025-06-07

4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• (PROPAN-2-YL)((4H,6H,7H-THIENO[3,2-C]PYRAN-4-YLMETHYL))AMINE
• (propan-2-yl)({4H,6H,7H-thieno[3,2-c]pyran-4-yl}methyl)amine
• 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)-

• Inchi： 1S/C11H17NOS/c1-8(2)12-7-10-9-4-6-14-11(9)3-5-13-10/h4,6,8,10,12H,3,5,7H2,1-2H3
• InChI Key： ALOGGJJWMRHLJH-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCOC2CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 1.7
• Topological Polar Surface Area: 49.5

Additional information on 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)-

Professional Introduction to 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)- (CAS No. 1310421-29-4)

The compound 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)-, identified by its CAS number 1310421-29-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its unique structural framework and potential therapeutic applications. The molecule combines the structural motifs of thienopyran and amine functionalities, making it a versatile scaffold for drug discovery and development.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds that exhibit promising biological activities. The thienopyran core is particularly noteworthy for its presence in several bioactive natural products and synthetic drugs. The incorporation of an amine group at the 4-position of the thieno[3,2-c]pyran ring system introduces a site for further functionalization, enabling the design of molecules with enhanced pharmacological properties. The N-(1-methylethyl) substituent at the 6-position adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of biologically active agents. The structural features of 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)- suggest that it could be a valuable intermediate in the development of new therapeutic entities. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. These findings align with the broader trend in medicinal chemistry towards identifying and optimizing small molecules that can interact with biological targets in a highly specific manner.

The synthesis of 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the thienopyran core, followed by functional group interconversions to introduce the desired amine and alkyl substituents. These synthetic strategies not only demonstrate the versatility of current methodologies but also underscore the importance of innovative approaches in constructing complex molecular architectures.

The biological evaluation of this compound has revealed several intriguing properties. In vitro studies have indicated that derivatives of this scaffold exhibit inhibitory activity against various enzymes and receptors relevant to human health. For example, some analogs have demonstrated potent binding to enzymes involved in metabolic pathways, suggesting potential applications in managing metabolic disorders. Additionally, preliminary data suggest that certain derivatives may exhibit anti-inflammatory or antioxidant properties, further broadening their therapeutic scope.

The pharmacokinetic profile of 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)- and its derivatives is another critical aspect that has been extensively studied. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their clinical efficacy and safety. Early pharmacokinetic studies have provided valuable insights into the compound's behavior in vivo, guiding efforts to improve its bioavailability and reduce potential side effects.

The future direction of research on this compound is multifaceted. On one hand, there is a strong focus on developing more efficient synthetic routes to facilitate large-scale production. On the other hand, ongoing studies aim to explore new derivatives with enhanced biological activity and improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists are crucial in driving these advancements forward.

The significance of this compound extends beyond its immediate applications in drug discovery. It serves as a testament to the power of heterocyclic chemistry in generating novel molecular entities with diverse biological functions. As our understanding of complex biological systems continues to grow, compounds like 4H-Thieno[3,2-c]pyran-4-methanamine, 6,7-dihydro-N-(1-methylethyl)- will play an increasingly important role in addressing some of the most pressing challenges in medicine.